Cas no 53938-24-2 (1-Bromo-4,5-dimethyl-2-nitrobenzene)

• Product Name: 1-Bromo-4,5-dimethyl-2-nitrobenzene
• CAS No: 53938-24-2
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD01463597
• CID: 844861
• PubChem ID: 825937
• Update Time: 2025-05-23

1-Bromo-4,5-dimethyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4,5-dimethyl-2-nitrobenzene
• 1-Brom-4,5-dimethyl-2-nitro-benzol
• 1-bromo-4,5-dimethyl-2-nitro-benzene
• 2-Brom-4,5-dimethyl-nitrobenzol
• 2-bromo-4,5-dimethylnitrobenzene
• 4-Brom-5-nitro-o-xylol
• AC1LGRV6
• AE-562
• CTK1E3490
• QC-906
• SBB097535
• SureCN864403
• 4-Bromo-5-nitro-o-xylene
• Benzene, 1-bromo-4,5-dimethyl-2-nitro-
• BXLRLFDGLUSGQD-UHFFFAOYSA-N
• 7714AB
• 2-bromo-4,5-dimethyl-1-nitrobenzene
• DTXSID10356540
• AKOS000280786
• SCHEMBL864403
• AS-45889
• 53938-24-2
• AE-562/12222418
• CK2349
• DB-363454
• CS-0062273
• MFCD01463597

• MDL： MFCD01463597
• Inchi： 1S/C8H8BrNO2/c1-5-3-7(9)8(10(11)12)4-6(5)2/h3-4H,1-2H3
• InChI Key： BXLRLFDGLUSGQD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C)C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 3.2

Experimental Properties

• Density: 1.533
• Melting Point: 58-60 ºC
• Boiling Point: 291 ºC
• Flash Point: 130 ºC

Additional information on 1-Bromo-4,5-dimethyl-2-nitrobenzene

1-Bromo-4,5-Dimethyl-2-Nitrobenzene (CAS No. 53938-24-2): An Overview and Recent Developments

1-Bromo-4,5-dimethyl-2-nitrobenzene (CAS No. 53938-24-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom, two methyl groups, and a nitro group attached to a benzene ring. These functional groups endow the molecule with a range of chemical properties that make it valuable for various applications.

The 1-bromo-4,5-dimethyl-2-nitrobenzene molecule is synthesized through a series of well-established chemical reactions. Typically, the synthesis begins with the bromination of 4,5-dimethyl-2-nitrobenzene, which can be achieved using bromine or other brominating agents. The resulting compound is then purified to ensure high purity and consistency. This synthetic route has been optimized over the years to improve yield and reduce by-products, making it a reliable method for large-scale production.

One of the key applications of 1-bromo-4,5-dimethyl-2-nitrobenzene is in the synthesis of more complex organic molecules. The bromine atom serves as an excellent leaving group, facilitating substitution reactions that can introduce a wide range of functional groups. This property makes 1-bromo-4,5-dimethyl-2-nitrobenzene an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Recent studies have explored its use in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders.

In the pharmaceutical industry, 1-bromo-4,5-dimethyl-2-nitrobenzene has shown promise as a precursor for the synthesis of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize derivatives with potent anti-inflammatory and antimicrobial properties. These derivatives have been tested in preclinical studies and have demonstrated significant efficacy in reducing inflammation and combating bacterial infections. The ability to tailor the chemical structure of these derivatives through controlled synthetic routes highlights the versatility of 1-bromo-4,5-dimethyl-2-nitrobenzene in drug discovery.

Another area where 1-bromo-4,5-dimethyl-2-nitrobenzene has found application is in materials science. The compound can be used as a building block for the synthesis of advanced materials with unique properties. For example, recent research has focused on using 1-bromo-4,5-dimethyl-2-nitrobenzene to create polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in industries such as aerospace and electronics, where materials with superior performance characteristics are highly sought after.

The environmental impact of 1-bromo-4,5-dimethyl-2-nitrobenzene is also an important consideration. Studies have shown that proper handling and disposal methods can minimize any potential environmental risks associated with this compound. Additionally, efforts are underway to develop more sustainable synthetic routes that reduce waste and energy consumption during production. These initiatives align with broader goals in green chemistry to promote environmentally friendly practices in chemical manufacturing.

In conclusion, 1-bromo-4,5-dimethyl-2-nitrobenzene (CAS No. 53938-24-2) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique chemical structure makes it an invaluable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.